Cas no 2060047-95-0 (4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2060047-95-0
• MF: C₁₂H₁₆F₃N₃O₂
• MW: 291.269553184509
• MDL: MFCD30477652
• CID: 5183413
• PubChem ID: 137702099
• Update Time: 2025-10-30

4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 4-[(1,4-dimethyl-1H-pyrazol-5-yl)methyl]-3-(trifluoromethyl)-
• 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD30477652
• Inchi： 1S/C12H16F3N3O2/c1-7-4-17-18(2)9(7)3-8-5-16-6-11(8,10(19)20)12(13,14)15/h4,8,16H,3,5-6H2,1-2H3,(H,19,20)
• InChI Key： GRHIIWYODRMPLD-UHFFFAOYSA-N
• SMILES： N1CC(CC2N(C)N=CC=2C)C(C(F)(F)F)(C(O)=O)C1

Additional information on 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2060047-95-0)

4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2060047-95-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The structure of 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is composed of a pyrrolidine ring with a trifluoromethyl group and a carboxylic acid moiety, as well as a pyrazole ring substituted with methyl groups. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the pharmacological properties of this compound. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid exhibits potent anti-inflammatory and antioxidant activities. These properties are crucial in the management of chronic inflammatory diseases and neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory effects, 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has shown significant anticancer potential. Preclinical studies have reported that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The bioavailability and metabolic stability of 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid are also noteworthy. Studies have shown that this compound exhibits good oral bioavailability and is metabolically stable in both in vitro and in vivo models. These characteristics are essential for the development of effective oral formulations for therapeutic use.

Furthermore, the safety profile of 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has been extensively evaluated. Toxicity studies conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development.

The synthesis of 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves a multi-step process that includes the formation of the pyrrolidine ring, introduction of the trifluoromethyl group, and subsequent functionalization with the pyrazole moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its availability for research and development purposes.

In conclusion, 4-(1,4-dimethyl-1H-pyrazol-5-yl)methyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2060047-95-0) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and potential therapeutic applications. Ongoing research continues to explore its full potential in addressing unmet medical needs.